Cas no 2138569-43-2 (3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
• CAS No: 2138569-43-2
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 6102022
• PubChem ID: 165496723
• Update Time: 2025-07-08

3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158885
• 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
• 2138569-43-2

• Inchi： 1S/C11H15BrN2O/c1-11(2)4-3-9(15)5-10(11)14-7-8(12)6-13-14/h6-7,10H,3-5H2,1-2H3
• InChI Key： KHDOWZLDYOIMNF-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one

Introduction to 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138569-43-2)

3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138569-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a pyrazole core appended to a dimethylcyclohexanone scaffold. The presence of a bromo substituent on the pyrazole ring introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one contribute to its potential biological activity. The pyrazole moiety is well-documented for its role in medicinal chemistry, often serving as a pharmacophore in various therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. The bromo substituent, on the other hand, enhances the compound's utility as a synthetic building block, facilitating further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing diverse therapeutic challenges. Researchers have explored their applications in anti-inflammatory, antiviral, and anticancer therapies. The structural flexibility offered by the dimethylcyclohexanone backbone allows for modifications that can fine-tune pharmacokinetic properties, enhancing drug bioavailability and target specificity. This combination of features makes 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one a promising candidate for further investigation.

In the context of modern pharmaceutical research, the synthesis and characterization of such compounds are often guided by computational methods and high-throughput screening techniques. The brominated pyrazole derivative can be employed in virtual screening to identify potential hits against disease-related targets. Experimental validation involves structural elucidation using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), ensuring the purity and identity of the synthesized material.

The biological evaluation of 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one typically involves in vitro assays to assess its interaction with biological pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in metabolic disorders and neoplastic diseases. However, further research is necessary to elucidate its exact mechanism of action and optimize its pharmacological profile.

The synthetic route to 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one involves multi-step organic transformations, starting from commercially available precursors. Key steps include bromination of the pyrazole ring followed by condensation with an appropriate ketone derivative under controlled conditions. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic protocols, reducing waste generation and improving yields.

The pharmaceutical industry continues to leverage innovative chemical methodologies to develop novel therapeutic agents. The versatility of 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one as a scaffold for drug design underscores its significance in medicinal chemistry. Future research may explore derivatization strategies to enhance its efficacy and safety profiles, potentially leading to the discovery of new treatments for unmet medical needs.

As computational chemistry plays an increasingly pivotal role in drug discovery, virtual screening algorithms are being refined to predict the binding affinity of small molecules like 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one to biological targets. These tools help prioritize compounds for experimental validation, streamlining the drug development process. The integration of machine learning models with experimental data has accelerated the identification of promising candidates for further optimization.

The safety and regulatory aspects of working with 3-(4-bromo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one must be carefully considered during research and development. Proper handling procedures should be followed to minimize exposure risks, including the use of personal protective equipment (PPE) and well-designed laboratory protocols. Regulatory agencies require comprehensive toxicological assessments before any clinical translation occurs.

In conclusion,3-(4-bromo-1H-pyrazol-1-ylyl)-4,4-dimethylcyclohexanone (CAS No. 2138569432) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural attributes position it as a valuable tool for developing novel therapeutics targeting various diseases. Continued investigation into its biological activity and synthetic applications will likely yield further insights into its therapeutic promise.